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Compound of Interest

Compound Name: 4-Fluoro-5-hydroxyquinoline
Cat. No.: B11922153
Get Quote
\ J

CAS Number: 1261625-23-3 Formula: C
H
FNO Synonyms: 4-Fluoro-5-quinolinol[1]

Part 1: Executive Safety Summary

Immediate Action Required: Treat this compound as a halogenated organic hazard. While
specific GHS data for this isomer is limited, structural analogs (e.g., 4-Fluoro-8-
hydroxyquinoline) exhibit acute toxicity (H302) and severe irritation (H315, H319, H335).

Core Disposal Directive:
e Do NOT dispose of down the drain (sewer).[2]
+ Do NOT mix with non-halogenated solvents (increases disposal cost and complexity).

« MUST be incinerated at a facility equipped with flue gas scrubbing to neutralize Hydrogen
Fluoride (HF) gas generated during combustion.
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Chemical Hazard Profile

Property Specification Operational Implication

Dust generation risk; requires
Physical State Solid (Powder) N95/P100 respiratory
protection.

o ] ) Incompatible with strong
Reactivity Amphoteric / Weak Acid o
oxidizers and strong bases.

HF. NO Critical: Thermal

) decomposition releases
Combustion Byproducts ) )
, CO, CO corrosive Hydrogen Fluoride

gas.

Aqueous decontamination
Water Solubility Low / Insoluble requires organic co-solvents or

pH adjustment.

Part 2: Pre-Disposal Preparation & Segregation

Effective disposal begins at the bench. Segregating waste streams prevents dangerous cross-
reactions and ensures regulatory compliance (RCRA).

Waste Stream Segregation Logic

You must separate 4-Fluoro-5-hydroxyquinoline waste from general organic waste due to its
fluorine content.

o Solid Waste: Contaminated gloves, paper towels, and pure solid substance.

» Liquid Waste (Halogenated): Mother liquors or solutions containing the compound (e.g.,
dissolved in DCM, Chloroform, or DMSO).

e Wash Waters: Aqueous rinses from glassware.

Container Selection & Labeling
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e Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable
but poses a breakage risk.

e Liquid Waste: Use amber glass or HDPE bottles. Do not use metal containers if the solution
is acidic, as HF generation (if decomposition occurs) will corrode metal.

e Labeling:
o Primary Label: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

o Constituents: Clearly list "4-Fluoro-5-hydroxyquinoline” and the solvent used (e.g.,
"Dichloromethane").

o Hazard Checkbox: Mark "Toxic" and "Irritant."

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Substance Disposal

Scenario: Expired reagent or contaminated solid debris.

PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab
coat. Use a fume hood to minimize dust inhalation.

o Containment: Transfer the solid material into a dedicated Halogenated Solid Waste
container.

o Debris Management: Any spatula, weigh boat, or paper towel used must also go into this
container.

e Sealing: Cap the container tightly. Wipe the exterior with a damp paper towel (solvent-
dampened if necessary) to remove dust residues. Place this wipe inside the container before
final sealing.

o Logistics: Move to the satellite accumulation area. Request pickup for "High-Temperature
Incineration."

Protocol B: Liquid Waste (Solutions)
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Scenario: Reaction mixtures or mother liquors.

¢ Solvent Compatibility Check: Ensure the solvent is compatible with the waste container
(HDPE or Glass).

o Transfer: Pour the solution into the Halogenated Solvent Waste carboy.

o Why? Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
fluorinated solute classifies the entire mixture as halogenated waste for disposal purposes.

e Rinsing: Rinse the original vessel with a small volume of compatible solvent (e.g., Acetone or
DCM) and add this rinse to the waste carboy.

e No Aqueous Mixing: Do not pour aqueous buffers into this organic waste container unless
specifically authorized by your EHS officer, as phase separation can complicate incineration.

Protocol C: Spill Response Workflow

Scenario: Accidental release of powder on the benchtop.
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Spill Detected

Assess Volume & Hazard
(< 10g vs > 109)

Don PPE:

Nitrile Gloves, Goggles, N95 Mask

Containment:
Cover with absorbent pads
(Avoid dust generation)

Wet Wipe Method:

Use solvent-dampened pads
(Ethanol/Acetone)

Disposal:
Place all pads in
Halogenated Solid Waste

:

Final Decon:
Wash surface with soap & water

Click to download full resolution via product page
Figure 1. Immediate response workflow for solid spills of 4-Fluoro-5-hydroxyquinoline.
Part 4: Technical Rationale & Causality

Why Incineration with Scrubbing?

Standard incineration is insufficient. When 4-Fluoro-5-hydroxyquinoline (C
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H
FNO) burns, the fluorine atom is released as Hydrogen Fluoride (HF).

e Mechanism:
e Risk: HF is highly corrosive to incinerator linings and toxic if released into the atmosphere.

o Solution: Licensed facilities use alkaline scrubbers (e.g., Calcium Hydroxide) to capture HF
as Calcium Fluoride (CaF

), a stable solid.

Why Avoid Bleach/Oxidizers?

While bleach is a common decontaminant for biologicals, it should be avoided for this chemical.

» Risk: Strong oxidation of hydroxyquinolines can be exothermic and may generate complex
chlorinated/fluorinated byproducts that are more toxic or reactive than the parent compound.

e Protocol: Use simple solvent dissolution (Ethanol/Acetone) for cleaning, followed by soap
and water.

Part 5: Regulatory Compliance (RCRA Context)

In the United States, this compound falls under RCRA (Resource Conservation and Recovery
Act) guidelines.

o Waste Code: While not explicitly listed as a "U" or "P" listed waste by specific name, it
defaults to D001 (Ignitable) if in flammable solvent, or must be characterized as Halogenated
Organic Waste due to the fluorine substituent.

o Generator Status: You must track the weight of this waste. If you generate >1 kg of acutely
hazardous waste (or >100 kg of non-acute hazardous waste) per month, your facility's
generator status may change.

Disposal Decision Matrix
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Figure 2: Decision matrix for categorizing waste streams containing 4-Fluoro-5-
hydroxyquinoline.

References

¢ PubChem. (n.d.). Compound Summary: 4-Hydroxyquinoline.[3][4][5] National Library of
Medicine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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